Cas no 7253-52-3 ((5Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one)
7253-52-3 structure
Product Name:(5Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one
CAS No:7253-52-3
MF:C11H10N2O2S
MW:234.274301052094
CID:977302
PubChem ID:722749
Update Time:2025-04-19
(5Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- (5Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one
- (5Z)-5-[(4-methoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
- 5-(4-methoxybenzylidene)-2-thioxo-4-imidazolidinone
- AC1LF48T
- AC1Q7FAK
- CHEMBL1956800
- MolPort-001-012-742
- NSC31154
- NSC684360
- STOCK1S-58730
- AKOS001024009
- 7253-52-3
- 4-Imidazolidinone, 5-((4-methoxyphenyl)methylene)-2-thioxo-
- (Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one
- 5-((4-Methoxyphenyl)methylene)-2-thioxo-4-imidazolidinone
- Hydantoin, 5-(p-methoxybenzylidene)-2-thio-
- MLS002639391
- (5Z)-5-[(4-methoxyphenyl)methylene]-2-thioxo-imidazolidin-4-one
- NSC-684360
- NSC-31154
- SCHEMBL15421317
- SR-01000389889
- SCHEMBL15421319
- 4-Imidazolidinone, 5-[(4-methoxyphenyl)methylene]-2-thioxo-, (5Z)-
- 95474-45-6
- SR-01000389889-1
- NSC 31154
-
- Inchi: 1S/C11H10N2O2S/c1-15-8-4-2-7(3-5-8)6-9-10(14)13-11(16)12-9/h2-6H,1H3,(H2,12,13,14,16)/b9-6-
- InChI Key: XNQUYEHNKGAJNI-TWGQIWQCSA-N
- SMILES: S=C1NC(/C(=C/C2C=CC(=CC=2)OC)/N1)=O
Computed Properties
- Exact Mass: 234.04600
- Monoisotopic Mass: 234.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 82.4Ų
Experimental Properties
- Density: 1.37
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.672
- PSA: 82.45000
- LogP: 1.69800
(5Z)-5-(4-methoxybenzylidene)-2-thioxoimidazolidin-4-one Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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